Cas no 2171233-87-5 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid)
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid
- 2171233-87-5
- 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid
- EN300-1483690
-
- Inchi: 1S/C28H34N2O5/c1-3-13-28(26(32)33)14-16-30(17-15-28)25(31)24(4-2)29-27(34)35-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23-24H,3-4,13-18H2,1-2H3,(H,29,34)(H,32,33)/t24-/m1/s1
- InChI Key: PPXJHUBAYDZPEM-XMMPIXPASA-N
- SMILES: OC(C1(CCC)CCN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 95.9Ų
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483690-1.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483690-50mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-100mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-250mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-500mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-1000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-2500mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-5000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483690-10000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-propylpiperidine-4-carboxylic acid |
2171233-87-5 | 10000mg |
$14487.0 | 2023-09-28 |
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid
Research Brief on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2171233-87-5)
The compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2171233-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it facilitates the stepwise construction of complex peptide chains, a critical process in the development of novel pharmaceuticals. Researchers have optimized the synthesis route to improve yield and purity, making it a viable candidate for large-scale production.
In terms of biological activity, preliminary in vitro studies suggest that 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid exhibits moderate affinity for specific G-protein-coupled receptors (GPCRs), which are often targeted in the treatment of neurological disorders. The propylpiperidine moiety is believed to contribute to this interaction, although further structural-activity relationship (SAR) studies are required to confirm this hypothesis.
One of the most promising applications of this compound lies in its potential as a building block for the development of protease inhibitors. Recent computational modeling studies have demonstrated that the carboxylic acid group and the piperidine ring can form stable interactions with the active sites of certain proteases, suggesting its utility in designing inhibitors for diseases such as HIV and hepatitis C.
Despite these encouraging findings, challenges remain. The compound's pharmacokinetic properties, including its solubility and metabolic stability, need further optimization to enhance its bioavailability. Additionally, in vivo studies are necessary to validate its therapeutic efficacy and safety profile. Collaborative efforts between academia and industry are underway to address these gaps and accelerate the translation of this research into clinical applications.
In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and versatile applications underscore its potential to contribute to the development of next-generation therapeutics. Continued research and development efforts will be crucial in unlocking its full potential.
2171233-87-5 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-propylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)